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Compound of Interest

Compound Name: PSB-KK1445

Cat. No.: B2609066

Disclaimer: A specific Safety Data Sheet (SDS) for PSB-KK1445 is not publicly available. The
following disposal procedures are based on general best practices for handling novel,
potentially hazardous research chemicals. Researchers, scientists, and drug development
professionals must consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and regulatory compliance.

PSB-KK1445 is a selective agonist for the G protein-coupled receptor GPR18 and, like any
active pharmacological agent, requires careful handling and disposal to ensure personnel
safety and environmental protection.[1][2]

Summary of Known PSB-KK1445 Data
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GPR18

ECso 45.4 nM [2]

>200-fold selectivity versus
Selectivity both CB receptor subtypes, [2]
GPR55, and GPR183

Hydrogen Bond Acceptors 8 [1]
Hydrogen Bond Donors 2 [1]
Rotatable Bonds 6 [1]

Experimental Protocol for Proper Disposal

This protocol outlines a step-by-step process for the safe disposal of PSB-KK1445 waste
generated in a laboratory setting.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and
chemical-resistant gloves.

2. Waste Segregation:

» Solid Waste: Collect all solid waste contaminated with PSB-KK1445, including weighing
papers, contaminated gloves, pipette tips, and vials, in a designated hazardous waste
container.
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Liquid Waste: Collect all liquid waste containing PSB-KK1445, such as unused solutions or
rinsates, in a separate, clearly labeled hazardous liquid waste container. Do not mix with
other solvent waste streams unless permitted by your institution's EHS guidelines.

Sharps Waste: Any sharps, such as needles or syringes, contaminated with PSB-KK1445
must be disposed of in a designated sharps container for chemical waste.

. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "PSB-KK1445."

Indicate the major components and their approximate concentrations.
Ensure the date of initial waste accumulation is clearly marked on the label.
. Waste Storage:

Store waste containers in a designated, secure, and well-ventilated area, away from general
laboratory traffic.

Ensure containers are kept closed except when adding waste.
. Decontamination of Glassware and Surfaces:

Rinse any glassware that has come into contact with PSB-KK1445 three times with a
suitable solvent (e.g., ethanol or acetone), collecting the rinsate as hazardous liquid waste.

Wipe down contaminated surfaces with an appropriate solvent and dispose of the cleaning
materials as solid hazardous waste.

. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

Do not dispose of PSB-KK1445 down the drain or in the regular trash.
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Disposal Workflow Diagram

Waste Generation

Solid Waste Liquid Waste Sharps Waste
(Gloves, Vials, etc.) (Solutions, Rinsates) (Needles, Syringes)

Segregation & Containerization

Labeled Solid Labeled Liquid Labeled Sharps
Hazardous Waste Hazardous Waste . P
Container
Container Container

/Storage & Final Disposal\
4
Designated Secure
Storage Area

EHS Waste
Pickup

Licensed Disposal
Facility

Click to download full resolution via product page

N J

Caption: Disposal workflow for PSB-KK1445 from generation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of PSB-
KK1445]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2609066#psh-kk1445-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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